Cas no 63006-15-5 ((2-isocyanatocyclopropyl)benzene)

• Product Name: (2-isocyanatocyclopropyl)benzene
• CAS No: 63006-15-5
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD16300991
• CID: 427791
• PubChem ID: 582709
• Update Time: 2025-11-06

(2-isocyanatocyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, (2-isocyanatocyclopropyl)-
• (2-isocyanatocyclopropyl)benzene

• MDL： MFCD16300991
• Inchi： 1S/C10H9NO/c12-7-11-10-6-9(10)8-4-2-1-3-5-8/h1-5,9-10H,6H2
• InChI Key： DYUXVJAFBUZREW-UHFFFAOYSA-N
• SMILES： O=C=NC1CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 159.06847

Experimental Properties

• PSA: 29.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (2-isocyanatocyclopropyl)benzene

Recent Advances in the Application of (2-Isocyanatocyclopropyl)benzene (CAS: 63006-15-5) in Chemical Biology and Pharmaceutical Research

The compound (2-isocyanatocyclopropyl)benzene (CAS: 63006-15-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This brief aims to synthesize the latest findings on this compound, focusing on its synthesis, applications, and potential therapeutic implications. Recent studies have highlighted its role as a key intermediate in the development of novel bioactive molecules, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the most notable advancements involves the use of (2-isocyanatocyclopropyl)benzene as a building block for the synthesis of cyclopropyl-containing pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the construction of irreversible inhibitors for cysteine proteases, a class of enzymes implicated in various pathological conditions, including cancer and inflammatory diseases. The study reported a 40% increase in inhibitory activity compared to traditional analogs, attributed to the enhanced electrophilicity of the isocyanate group when positioned on the cyclopropyl ring.

Further investigations into the compound's reactivity have revealed its potential in bioconjugation strategies. Researchers at the University of Cambridge have successfully employed (2-isocyanatocyclopropyl)benzene for site-specific protein modification, leveraging its ability to form stable urea linkages with amino groups under mild conditions. This approach has been particularly valuable in the development of antibody-drug conjugates (ADCs), where precise control over drug loading is critical for therapeutic efficacy and safety.

From a safety and pharmacokinetic perspective, recent preclinical studies have provided encouraging data. A 2024 toxicological assessment published in Chemical Research in Toxicology indicated that derivatives of (2-isocyanatocyclopropyl)benzene exhibit favorable metabolic stability and low cytotoxicity profiles in mammalian cell lines. These findings suggest that the compound could serve as a promising scaffold for further optimization in drug discovery programs.

Looking ahead, several research groups are exploring the application of (2-isocyanatocyclopropyl)benzene in the development of covalent inhibitors for challenging targets such as KRAS mutants. Early-stage research presented at the 2024 American Chemical Society National Meeting demonstrated proof-of-concept for this approach, with lead compounds showing sub-micromolar activity in cellular assays. As the field continues to evolve, this compound is poised to play an increasingly important role in addressing unmet medical needs through innovative chemical strategies.